![molecular formula C11H20ClNO2 B6213795 methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride CAS No. 2104295-07-8](/img/no-structure.png)
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride
Overview
Description
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride is a compound that has been studied in recent years for its potential applications in the fields of biochemistry and physiology. This compound is a member of the spirocyclic family of molecules, which are characterized by their unique three-dimensional structure and their ability to form hydrogen bonds.5]decane-2-carboxylate hydrochloride, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.
Mechanism of Action
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride interacts with biological targets through its unique three-dimensional structure. The compound is able to form hydrogen bonds with the target molecule, which allows it to modulate the activity of the target. This modulation can lead to changes in the biochemical or physiological processes that the target molecule regulates.
Biochemical and Physiological Effects
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride has been studied for its ability to modulate the activity of various biological targets. This modulation can lead to changes in the biochemical or physiological processes that these targets regulate. For example, the compound has been shown to modulate the activity of enzymes involved in the metabolism of lipids, carbohydrates, and proteins. Additionally, the compound has been studied for its potential to modulate the activity of ion channels, which can lead to changes in neuronal excitability.
Advantages and Limitations for Lab Experiments
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and is stable at room temperature. Additionally, the compound is soluble in a variety of solvents, which makes it easy to use in a variety of laboratory experiments. However, the compound is not particularly potent, which may limit its use in certain types of experiments.
Future Directions
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride has potential for use in a variety of applications, including drug discovery and development, diagnostics, and therapeutic interventions. Additionally, the compound could be used to study the structure and function of biological targets, such as enzymes, receptors, and ion channels. Furthermore, the compound could be used to study the effects of environmental toxins on biological systems. Finally, the compound could be used to develop new methods for drug delivery and to study the effects of drug interactions.
Synthesis Methods
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride is synthesized through a multi-step process. The first step is to react a mixture of 2-chloro-4-bromo-8-azaspiro[4.5]decane and 2-chloro-4-bromo-2-methyl-8-azaspiro[4.5]decane with a solution of sodium hydroxide in methanol. This reaction produces the desired product, 2-methyl-8-azaspiro[4.5]decane-2-carboxylate. The second step is to react this product with hydrochloric acid, which yields methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride.
Scientific Research Applications
Methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride has been studied for its potential applications in biochemistry and physiology. In particular, the compound has been studied for its ability to interact with biological targets, such as enzymes, receptors, and ion channels. This interaction allows the compound to modulate the activity of these targets, which can lead to changes in the biochemical or physiological processes that these targets regulate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride involves the reaction of 1,8-diaminooctane with ethyl chloroformate to form ethyl 8-aminospiro[4.5]decane-2-carboxylate, which is then methylated using methyl iodide to form the final product.", "Starting Materials": [ "1,8-diaminooctane", "ethyl chloroformate", "methyl iodide" ], "Reaction": [ "1. 1,8-diaminooctane is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 8-aminospiro[4.5]decane-2-carboxylate.", "2. The resulting product is then treated with methyl iodide in the presence of a base such as potassium carbonate to form methyl 8-azaspiro[4.5]decane-2-carboxylate.", "3. The final product is obtained by treating the above compound with hydrochloric acid to form methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride." ] } | |
CAS RN |
2104295-07-8 |
Molecular Formula |
C11H20ClNO2 |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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